(3R*,4R*)-1-(4-chloro-2-fluorobenzoyl)-3-cyclopropyl-4-methyl-3-pyrrolidinol

• IUPAC Name: (4-chloro-2-fluorophenyl)-[(3R,4R)-3-cyclopropyl-3-hydroxy-4-methylpyrrolidin-1-yl]methanone
• InChI: InChI=1S/C15H17ClFNO2/c1-9-7-18(8-15(9,20)10-2-3-10)14(19)12-5-4-11(16)6-13(12)17/h4-6,9-10,20H,2-3,7-8H2,1H3/t9-,15+/m1/s1
• InChI Key: VYMCASFVJOBQOD-PSLIRLAXSA-N
• Canonical SMILES: CC1CN(CC1(C2CC2)O)C(=O)C3=C(C=C(C=C3)Cl)F
• Isomeric SMILES: C[C@@H]1CN(C[C@]1(C2CC2)O)C(=O)C3=C(C=C(C=C3)Cl)F
• Molecular Formula: C15H17ClFNO2
• Molecular Weight: 297.75 g/mol

Description

The compound "(3R*,4R*)-1-(4-chloro-2-fluorobenzoyl)-3-cyclopropyl-4-methyl-3-pyrrolidinol" appears to be a complex molecule, incorporating elements such as a pyrrolidinol core, cyclopropyl and methyl substituents, and a benzoyl group with chlorine and fluorine atoms. These features suggest potential bioactivity, given the presence of both halogenated aromatic systems and a cyclopropyl group which are often seen in pharmacologically active compounds.

Synthesis Analysis

Research on related compounds involves multi-step syntheses, starting from accessible precursors and employing conditions tailored to introduce or modify specific functional groups while preserving the molecule's overall framework. For example, the synthesis of pyrido[1,2,3-de][1,4]benzoxazine derivatives involves constructing the heterocyclic core followed by stepwise introduction of substituents at precise locations (Asahina et al., 2008).

Molecular Structure Analysis

Crystal structure analysis, such as that conducted on related fluorobenzyl and pyridinone compounds, provides detailed insights into the molecular geometry, conformation, and intermolecular interactions, crucial for understanding the compound's reactivity and potential binding properties (Lv Zhi, 2009).

Scientific Research Applications

Towards the New Heterocycle Based Molecule

A study presented the synthesis and characterization of 4-Chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one, exploring its potential in nonlinear optics, with applications including anti-cancer drug development. Advanced analytical techniques were employed to characterize the molecule, and DFT calculations alongside molecular dynamics simulations investigated its reactive properties, indicating stability in water and sensitivity to autoxidation mechanisms. This research suggests the molecule's applicability in developing new therapeutic agents due to its stable complex formation with human alpha9 nicotinic acetylcholine receptor antagonist properties (Murthy et al., 2017).

Antifungal and Antibacterial Applications

Synthesis and Antibacterial Activity of Novel Pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic Acid Derivatives

A series of novel compounds were synthesized, demonstrating potent in vitro antibacterial activity against quinolone-resistant Gram-positive clinical isolates. The introduction of a fluorine atom at specific positions reduced acute toxicity and convulsion inductive ability, while eliminating phototoxicity, showcasing these compounds' potential as effective antibacterial agents (Asahina et al., 2008).

Environmental and Safety Studies

Environmental Exposure to Organophosphorus and Pyrethroid Pesticides

This cross-sectional study in South Australia highlighted widespread chronic exposure to OPs and PYRs in children, with OP metabolites more commonly detected than PYR. The study emphasizes the importance of understanding exposure levels for public health policy development concerning the regulation and use of these chemicals (Babina et al., 2012).

Cancer Research

Novel Fluoro Substituted Benzo[b]pyran with Anti-Lung Cancer Activity

Research on 6-Fluorobenzo[b]pyran-4-one derivatives revealed their anticancer activity against human cancer cell lines at low concentrations. These compounds represent promising leads for further development as anticancer agents, highlighting the significance of fluorinated molecules in therapeutic advancements (Hammam et al., 2005).